1,6,7-trimethyl-3-(2-morpholinoethyl)-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 4,7,8-trimethyl-6-(4-methylphenyl)-2-(2-morpholin-4-ylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H28N6O3/c1-15-5-7-18(8-6-15)28-16(2)17(3)29-19-20(24-22(28)29)25(4)23(31)27(21(19)30)10-9-26-11-13-32-14-12-26/h5-8H,9-14H2,1-4H3
• InChI Key: CZBMRGBQASFIIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CCN5CCOCC5)C)C
• Molecular Formula: C23H28N6O3
• Molecular Weight: 436.5 g/mol

Description

1,6,7-trimethyl-3-(2-morpholinoethyl)-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C23H28N6O3 and its molecular weight is 436.516. The purity is usually 95%.
BenchChem offers high-quality 1,6,7-trimethyl-3-(2-morpholinoethyl)-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,6,7-trimethyl-3-(2-morpholinoethyl)-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

This compound, as part of the 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione series, has been synthesized and evaluated for various biological activities, including its potential as an antidepressant and anxiolytic agent. A study by Zagórska et al. (2016) focused on derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, examining their affinity for serotonin receptors (5-HT1A/5-HT7) and phosphodiesterase (PDE4B and PDE10A) inhibitor activity. This research identified potent ligands for these receptors, suggesting potential for antidepressant and anxiolytic applications. The structural modifications, including the introduction of a 2-fluoro or 3-trifluoromethyl-phenyl-piperazinylalkyl group, provided insights into the compound's interaction with these biological targets and its pharmacological profile in vivo, indicating significant potential for further investigation as a therapeutic agent (Zagórska et al., 2016).

Anticancer Potential

Liu et al. (2018) explored the anticancer properties of a similar structure, 2-substituted-1-(2-morpholinoethyl)-1H-naphtho[2,3-d]imidazole-4,9-diones, against various human cancer cell lines, including breast, cervical, and lung carcinomas. This study highlighted the design and synthesis of novel compounds bearing the N-(2-morpholinoethyl) group, demonstrating significant antiproliferative activity, especially against MCF-7, Hela, and A549 cell lines. The findings underscore the potential of such compounds in developing new anticancer therapies, suggesting the versatility of the imidazo[2,1-f]purine scaffold in medicinal chemistry (Liu et al., 2018).